Cas no 1211537-31-3 (5-Chloro-2-fluoro-4-methoxy-pyridine)

• Product Name: 5-Chloro-2-fluoro-4-methoxy-pyridine
• CAS No: 1211537-31-3
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• MDL: MFCD16610384
• CID: 2182715
• PubChem ID: 71565281
• Update Time: 2025-06-14

5-Chloro-2-fluoro-4-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methoxy-pyridine
• 5-Chloro-2-fluoro-4-methoxypyridine
• SB31766
• AKOS016344361
• DB-263531
• 1211537-31-3
• CS-0442130

• MDL： MFCD16610384
• Inchi： 1S/C6H5ClFNO/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3
• InChI Key： CQDOMCRFFIAHKX-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1OC)F

Computed Properties

• Exact Mass: 161.0043696g/mol
• Monoisotopic Mass: 161.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Chloro-2-fluoro-4-methoxy-pyridine

Comprehensive Overview of 5-Chloro-2-fluoro-4-methoxy-pyridine (CAS No. 1211537-31-3)

5-Chloro-2-fluoro-4-methoxy-pyridine (CAS No. 1211537-31-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern of chlorine, fluorine, and methoxy groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of drug candidates and crop protection agents. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

The growing interest in 5-Chloro-2-fluoro-4-methoxy-pyridine aligns with the broader trend of optimizing fluorinated pyridines for enhanced biological activity. Fluorination, a key strategy in medicinal chemistry, improves metabolic stability and bioavailability, making this compound a hotspot for structure-activity relationship (SAR) studies. Recent publications highlight its role in designing kinase inhibitors and antimicrobial agents, addressing pressing challenges like drug resistance and sustainable agriculture. Its CAS No. 1211537-31-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge applications.

From a synthetic perspective, 5-Chloro-2-fluoro-4-methoxy-pyridine offers a robust platform for cross-coupling reactions and nucleophilic substitutions. Its methoxy group facilitates regioselective functionalization, while the chlorine and fluorine atoms provide handles for further derivatization. This adaptability is crucial for high-throughput screening libraries and fragment-based drug discovery. Notably, its stability under various reaction conditions makes it a preferred choice for industrial-scale applications, as evidenced by patents filed in the last five years.

Environmental and safety considerations are also integral to discussions around CAS No. 1211537-31-3. Regulatory agencies emphasize the need for green chemistry approaches in its synthesis, prompting innovations like catalytic fluorination and solvent-free protocols. These advancements resonate with the industry's shift toward sustainable manufacturing, a topic frequently queried in SEO trends and academic forums. Users often search for "eco-friendly synthesis of fluorinated pyridines" or "scalable production of 5-Chloro-2-fluoro-4-methoxy-pyridine," underscoring the demand for practical and environmentally benign methods.

In summary, 5-Chloro-2-fluoro-4-methoxy-pyridine (CAS No. 1211537-31-3) stands at the intersection of innovation and utility. Its multifaceted applications in pharmaceutical intermediates and agrochemicals, combined with its synthetic flexibility, position it as a compound of enduring significance. As research continues to unravel its potential, this molecule will likely remain a focal point in both academic and industrial settings, answering the evolving needs of science and technology.